Cas no 54774-88-8 (4-Pyrimidinamine, 2-(butylthio)-)

• Product Name: 4-Pyrimidinamine, 2-(butylthio)-
• CAS No: 54774-88-8
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 2185506
• Update Time: 2023-08-05

4-Pyrimidinamine, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-(Butylthio)-4-pyrimidinamine
• 4-Pyrimidinamine, 2-(butylthio)-
• 2-(butylsulfanyl)pyrimidin-4-amine
• JNXWCTNMZIEMEL-UHFFFAOYSA-N
• 2-(Butylsulfanyl)-4-pyrimidinamine #

• Inchi： 1S/C8H13N3S/c1-2-3-6-12-8-10-5-4-7(9)11-8/h4-5H,2-3,6H2,1H3,(H2,9,10,11)
• InChI Key： JNXWCTNMZIEMEL-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(N)N=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 121
• Topological Polar Surface Area: 77.1